Cas no 21358-12-3 (5-Benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-Benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 21358-12-3
• MF: C₁₂H₁₃N₃S
• MW: 231.316720724106
• MDL: MFCD00519076
• CID: 242267
• PubChem ID: 889578
• Update Time: 2025-04-19

5-Benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Allyl-5-benzyl-4H-1,2,4-triazole-3-thiol
• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-(phenylmethyl)-4-(2-propen-1-yl)-
• 4-Allyl-5-benzyl-1,2,4-triazolinthion-3
• 4-allyl-5-benzyl-2,4-dihydro-[1,2,4]triazole-3-thione
• 5-benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• 5-benzyl-4-allyl-1,2,4-triazole-3-thione
• AC1LHM8E
• AC1Q7GGN
• AG-690
• CBMicro_023939
• CDS1_004355
• MixCom6_000963
• MLS000718634
• EN300-31043
• HMS2710I11
• SR-01000261012-1
• AG-690/36740006
• AKOS003619260
• SR-01000261012
• 3-benzyl-4-prop-2-enyl-1H-1, 2, 4-triazole-5-thione
• 4-allyl-5-benzyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• CS-0215922
• CHEMBL1527133
• DTXSID10358362
• 3-benzyl-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• SMR000290902
• DivK1c_005395
• MFCD00519076
• AKOS000100180
• 21358-12-3
• BIM-0023709.P001
• VS-03832
• CCG-10264
• BB 0217268
• 5-Benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD00519076
• Inchi： 1S/C12H13N3S/c1-2-8-15-11(13-14-12(15)16)9-10-6-4-3-5-7-10/h2-7H,1,8-9H2,(H,14,16)
• InChI Key： IFFJEOWRCIYOCQ-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CC2C=CC=CC=2)N1CC=C

Computed Properties

• Exact Mass: 231.08319
• Monoisotopic Mass: 231.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 409.9±48.0 °C at 760 mmHg
• Flash Point: 201.7±29.6 °C
• PSA: 30.71
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-Benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives